Cas no 1260802-79-6 (1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid)

• Product Name: 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid
• CAS No: 1260802-79-6
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• MDL: MFCD11041480
• CID: 4565555
• PubChem ID: 83412138
• Update Time: 2025-06-11

1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Trifluoromethyl)phenyl]cyclopentanecarboxylic Acid
• Cyclopentanecarboxylic acid, 1-[2-(trifluoromethyl)phenyl]-
• 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid

• MDL： MFCD11041480
• Inchi： 1S/C13H13F3O2/c14-13(15,16)10-6-2-1-5-9(10)12(11(17)18)7-3-4-8-12/h1-2,5-6H,3-4,7-8H2,(H,17,18)
• InChI Key： HTPNEUMCDKIINN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C(F)(F)F)(C(O)=O)CCCC1

Experimental Properties

• Color/Form: NA
• Flash Point: 288.6±32.9 °C

1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid

1-2-(Trifluoromethyl)phenylcyclopentane-1-carboxylic Acid (CAS No. 1260802-79-6): A Comprehensive Overview

1-2-(Trifluoromethyl)phenylcyclopentane-1-carboxylic acid (CAS No. 1260802-79-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclopentane ring and a trifluoromethyl-substituted phenyl group, which contribute to its distinct properties and reactivity.

The trifluoromethyl group is a common functional group in pharmaceuticals and agrochemicals due to its ability to enhance the lipophilicity, metabolic stability, and biological activity of molecules. In the context of 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid, this group plays a crucial role in modulating the compound's interactions with biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that the trifluoromethyl substitution significantly enhanced the compound's ability to inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation.

In another study, researchers explored the use of 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid as a building block for the synthesis of novel materials with enhanced mechanical and thermal properties. The cyclopentane ring provides rigidity to the molecular structure, while the trifluoromethyl group imparts hydrophobicity and chemical stability. These properties make the compound an attractive candidate for applications in polymer science and materials engineering.

The synthesis of 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid typically involves several steps, including the formation of the cyclopentane ring and the introduction of the trifluoromethyl group. One common approach is to start with a cyclopentanone derivative and undergo a series of reactions, such as Friedel-Crafts acylation, followed by fluorination to introduce the trifluoromethyl group. The final step involves carboxylation to form the carboxylic acid moiety.

The physical properties of 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid are also noteworthy. It is a white crystalline solid with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and formulations.

In terms of safety, 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid should be handled with care, as it may pose hazards if not properly managed. It is important to follow standard laboratory safety protocols, including wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. Additionally, proper storage conditions should be maintained to ensure the stability and integrity of the compound.

The potential applications of 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid extend beyond medicinal chemistry and materials science. Recent research has also explored its use in environmental science, particularly in the development of sensors for detecting pollutants. The unique electronic properties of the trifluoromethyl group make it sensitive to changes in its environment, which can be harnessed for sensor applications.

In conclusion, 1-2-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid (CAS No. 1260802-79-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure, characterized by the presence of a cyclopentane ring and a trifluoromethyl group, makes it an attractive candidate for drug discovery, materials science, and environmental sensing. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in various scientific disciplines.